Cas no 2445785-44-2 (methyl 2-4-(1-aminocyclopropyl)phenylacetate hydrochloride)

• Product Name: methyl 2-4-(1-aminocyclopropyl)phenylacetate hydrochloride
• CAS No: 2445785-44-2
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD32692429
• CID: 5680560
• PubChem ID: 155821446
• Update Time: 2025-10-29

methyl 2-4-(1-aminocyclopropyl)phenylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4-(1-aminocyclopropyl)phenyl]acetate hydrochloride
• 2445785-44-2
• Methyl 2-[4-(1-aminocyclopropyl)phenyl]acetate;hydrochloride
• EN300-26664196
• methyl 2-4-(1-aminocyclopropyl)phenylacetate hydrochloride

• MDL： MFCD32692429
• Inchi： 1S/C12H15NO2.ClH/c1-15-11(14)8-9-2-4-10(5-3-9)12(13)6-7-12;/h2-5H,6-8,13H2,1H3;1H
• InChI Key： AGYZMDIKGWYOAD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1C=CC(=CC=1)C1(CC1)N)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-4-(1-aminocyclopropyl)phenylacetate hydrochloride

Introduction to Methyl 2-4-(1-aminocyclopropyl)phenylacetate Hydrochloride (CAS No. 2445785-44-2)

Methyl 2-4-(1-aminocyclopropyl)phenylacetate hydrochloride, a compound with the chemical formula C₁₃H₁₇N₁O₂·HCl, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The CAS number 2445785-44-2 serves as a unique identifier, ensuring precise classification and reference within scientific literature and databases.

The methyl 2-4-(1-aminocyclopropyl)phenylacetate hydrochloride structure incorporates a phenylacetate moiety linked to a cyclopropylamine group, which is a distinctive feature that contributes to its pharmacological profile. The presence of the hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug design and synthesis.

In recent years, the pharmaceutical industry has seen a surge in interest regarding molecules with cyclopropylamine substituents. These compounds are valued for their ability to interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic agents. The 1-aminocyclopropyl group, in particular, has been studied for its role in modulating enzyme activity and receptor binding, which are critical factors in drug efficacy.

Current research in medicinal chemistry increasingly focuses on the development of small molecules that can modulate central nervous system (CNS) function. The phenylacetate hydrochloride moiety is known for its potential to interact with neurotransmitter systems, making it a valuable scaffold for designing drugs targeting neurological disorders. Studies have suggested that compounds with similar structures may exhibit properties such as analgesic, anxiolytic, or antidepressant effects.

The synthesis of methyl 2-4-(1-aminocyclopropyl)phenylacetate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the complex framework of this molecule. The hydrochloride form is typically obtained by treating the free base with hydrochloric acid, which not only enhances stability but also improves crystallinity for easier handling and formulation.

Evaluation of the pharmacokinetic properties of this compound is crucial for determining its suitability as a drug candidate. Preliminary studies have indicated that methyl 2-4-(1-aminocyclopropyl)phenylacetate hydrochloride exhibits moderate solubility in water and organic solvents, suggesting potential for oral administration. Additionally, its metabolic stability has been assessed through in vitro studies, which are essential for predicting its behavior in vivo.

The potential therapeutic applications of methyl 2-4-(1-aminocyclopropyl)phenylacetate hydrochloride are broad and warrant further exploration. Researchers are particularly interested in its interaction with enzymes such as cytochrome P450 monooxygenases, which play a key role in drug metabolism. Understanding these interactions can help in designing molecules that are not only effective but also have favorable pharmacokinetic profiles.

In conclusion, methyl 2-4-(1-aminocyclopropyl)phenylacetate hydrochloride (CAS No. 2445785-44-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further study. As research continues to uncover new applications and mechanisms of action for this class of molecules, the CAS number 2445785-44-2 will remain a vital reference point for scientists worldwide.